![molecular formula C10H12N2 B1626923 4-tert-Butylpyridine-2-carbonitrile CAS No. 42205-73-2](/img/structure/B1626923.png)
4-tert-Butylpyridine-2-carbonitrile
Overview
Description
4-tert-Butylpyridine-2-carbonitrile is a specific additive of redox electrolyte in dye-sensitized solar cells and dye-sensitized TiO2 solar cells . It is commonly used in the electrolyte additive of dye-sensitized solar cells, which can increase the open-circuit voltage of the photovoltaic cell, but it will reduce the conductivity of the electrolyte, affecting the size of the short-circuit current .
Synthesis Analysis
The synthesis of this compound involves chemical preparation, crystal details, vibrational, optical, and thermal behavior, and antibacterial activity of a new non-centrosymmetric compound . The organic ligand, 4-tert-butylpyridine (4-TBP), is frequently employed to enhance photovoltaic performance in solar cells .Molecular Structure Analysis
The molecular weight of this compound is 160.22 . Its IUPAC name is 4-tert-butyl-2-pyridinecarbonitrile . The InChI code is 1S/C10H12N2/c1-10(2,3)8-4-5-12-9(6-8)7-11/h4-6H,1-3H3 and the InChI key is UDPVBTOAETZTLT-UHFFFAOYSA-N .Chemical Reactions Analysis
For the two-step route, the addition of TBP into DMF when dissolving PbI2 for spin-coating resulted in a porous layer composed of randomly packed PbI2 nanocrystals . This approach subsequently offered a widely enlarged contact area facilitating interfacial reaction with CH3NH3I and greatly improved CH3NH3PbI3 crystallization .Scientific Research Applications
Application in Dye-Sensitized Solar Cells
4-tert-Butylpyridine (4TBP) significantly enhances the performance of dye-sensitized TiO2 solar cells. Its addition to redox electrolytes results in a substantial increase in the open-circuit potential, attributable to a negative shift in the TiO2 band edge and an extension of electron lifetime. This effect is vital for solar cell efficiency and stability (Boschloo et al., 2006). Another study on dye-sensitized solar cells (DSC) confirms the role of 4TBP in improving fill factor and open circuit voltage, suggesting a chemical adsorption on TiO2 surfaces, which helps in reducing electron recombination (Xiong et al., 2008).
Role in Chemical Reactions and Synthesis
4-tert-Butylpyridine has shown benefits as an additive in Ni(II)/Cr(II)-mediated coupling reactions. It enables homogeneous reactions, increases reproducibility, and suppresses unwanted side reactions, such as homo-coupling of vinyl iodides or triflates. Improved workup procedures using chromium ion chelators have also been developed for better mass recovery (Stamos et al., 1997).
In Catalytic Activity
4-tert-Butylpyridine derivatives have been studied for their catalytic activities. For instance, Re(bipy-tBu)(CO)3Cl, a complex with 4-tert-butylpyridine, exhibits improved catalytic activity for the reduction of carbon dioxide to carbon monoxide (Smieja & Kubiak, 2010).
In Complexation and Selectivity Studies
This compound has also been utilized in the synthesis of 4-tert-butylcalix[4]arene nitriles, which are efficient and selective cation receptors for heavy metals like mercury. These applications are significant in the context of environmental chemistry and pollutant removal processes (Tabakci et al., 2013).
Additional Insights
Further research has explored the interaction of 4-tert-butylpyridine with various materials and processes, contributing to a deeper understanding of its applications in different scientific domains. From its role in solar cell efficiency to its utility in complex chemical reactions, the versatility of 4-tert-butylpyridine-2-carbonitrile is evident in these diverse applications.
Scientific Research Applications of this compound
Application in Dye-Sensitized Solar Cells
4-tert-Butylpyridine (4TBP) significantly enhances the performance of dye-sensitized TiO2 solar cells. Its addition to redox electrolytes results in a substantial increase in the open-circuit potential, attributable to a negative shift in the TiO2 band edge and an extension of electron lifetime. This effect is vital for solar cell efficiency and stability (Boschloo et al., 2006). Another study on dye-sensitized solar cells (DSC) confirms the role of 4TBP in improving fill factor and open circuit voltage, suggesting a chemical adsorption on TiO2 surfaces, which helps in reducing electron recombination (Xiong et al., 2008).
Role in Chemical Reactions and Synthesis
4-tert-Butylpyridine has shown benefits as an additive in Ni(II)/Cr(II)-mediated coupling reactions. It enables homogeneous reactions, increases reproducibility, and suppresses unwanted side reactions, such as homo-coupling of vinyl iodides or triflates. Improved workup procedures using chromium ion chelators have also been developed for better mass recovery (Stamos et al., 1997).
In Catalytic Activity
4-tert-Butylpyridine derivatives have been studied for their catalytic activities. For instance, Re(bipy-tBu)(CO)3Cl, a complex with 4-tert-butylpyridine, exhibits improved catalytic activity for the reduction of carbon dioxide to carbon monoxide (Smieja & Kubiak, 2010).
Mechanism of Action
Target of Action
4-tert-Butylpyridine-2-carbonitrile, also known as 4-(tert-butyl)picolinonitrile, is a chemical compound that is commonly used in dye-sensitized solar cells . It serves as an additive in the electrolyte of these cells . .
Mode of Action
The compound interacts with the electrolyte in dye-sensitized solar cells . It is believed to enhance the open-circuit voltage of the solar cells . It also reduces the conductivity of the electrolyte, which can affect the short-circuit current .
Biochemical Pathways
Its primary role is in the enhancement of the open-circuit voltage in dye-sensitized solar cells
Result of Action
The primary result of the action of this compound is the enhancement of the open-circuit voltage in dye-sensitized solar cells . This can improve the performance of the solar cells. It also reduces the conductivity of the electrolyte, which can affect the short-circuit current .
Safety and Hazards
4-tert-Butylpyridine-2-carbonitrile is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is classified as flammable liquids, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure). The target organs include the respiratory system .
Biochemical Analysis
Biochemical Properties
It is known that this compound is used as an additive in the electrolyte of dye-sensitized solar cells
Cellular Effects
It has been reported that this compound can influence the performance of perovskite solar cells . It is suggested that it can improve the crystallinity of perovskite, which is crucial for the efficiency of these cells
Molecular Mechanism
It is known that this compound can induce corrosion decomposition of perovskites and de-doping effect of spiro-OMeTAD, which present a huge challenge for the stability of perovskite solar cells
Temporal Effects in Laboratory Settings
It has been reported that this compound can improve the performance of perovskite solar cells
Properties
IUPAC Name |
4-tert-butylpyridine-2-carbonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2/c1-10(2,3)8-4-5-12-9(6-8)7-11/h4-6H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDPVBTOAETZTLT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC(=NC=C1)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20560838 | |
Record name | 4-tert-Butylpyridine-2-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20560838 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
160.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
42205-73-2 | |
Record name | 4-tert-Butylpyridine-2-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20560838 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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